Cas no 228546-48-3 (Butanal,4-(3-pyridinyloxy)-)
Butanal,4-(3-pyridinyloxy)- structure
Product Name:Butanal,4-(3-pyridinyloxy)-
CAS No:228546-48-3
MF:C9H11NO2
MW:165.189142465591
CID:245117
PubChem ID:10986602
Update Time:2025-04-19
Butanal,4-(3-pyridinyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Butanal,4-(3-pyridinyloxy)-
- Butanal, 4-(3-pyridinyloxy)- (9CI)
- 4-(3-pyridyloxy)butanal
- 4-pyridin-3-yloxybutanal
- 228546-48-3
- 4-(pyridin-3-yloxy)butanal
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- Inchi: 1S/C9H11NO2/c11-6-1-2-7-12-9-4-3-5-10-8-9/h3-6,8H,1-2,7H2
- InChI Key: IEOTYNWYMTXZMC-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1)CCCC=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
Butanal,4-(3-pyridinyloxy)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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